CD10847
Overview
Description
CD10847 is a Caspase-1 inhibitor.
Scientific Research Applications
Expression in Colorectal Tumor Development
- CD10 is expressed by stromal cells in colorectal neoplasms and plays a role in colorectal carcinogenesis, contributing to invasion and metastasis. This indicates its potential as a target for therapeutic intervention in colorectal cancer (Ogawa et al., 2002).
Prognostic Significance in Breast Cancer
- In invasive breast carcinoma, CD10 expression in stromal cells is a significant predictor of clinical outcome, indicating its potential as a novel prognostic factor (Iwaya et al., 2002).
- Another study found that CD10 expression in the stroma of breast carcinoma correlates with poor prognosis, estrogen receptor negativity, and high grade, suggesting its use as a potential prognostic marker and target for novel therapies (Makretsov et al., 2007).
Role in Urothelial Neoplasms
- CD10 has been identified as a marker for urothelial carcinoma, with its expression varying across different grades of urothelial neoplasms, indicating a potential role in tumorigenesis (Murali & Delprado, 2005).
Involvement in Stem Cell Regulation
- CD10 plays a key role in the regulation of stem cells, maintaining their environment through enzymatic activity. This positions CD10 as a significant factor in both normal physiological mechanisms and in cancer, particularly in cancer stem cells (Maguer-Satta et al., 2011).
Cancer Detection and Diagnosis
- The expression of specific CD44 variant RNAs, including CD10, is a potential tool in cancer diagnosis, particularly in detecting exfoliated cancer cells in body fluids (Okamoto et al., 1998).
properties
Product Name |
CD10847 |
|---|---|
Molecular Formula |
C28H33N3O7 |
Molecular Weight |
523.59 |
IUPAC Name |
(1S,3S,4S)-2-((2-Naphthoyl)-L-valyl)-4-hydroxy-N-((3S)-2-hydroxy-5-oxotetrahydrofuran-3-yl)-2-azabicyclo[2.2.2]octane-3-carboxamide |
InChI |
InChI=1S/C28H33N3O7/c1-15(2)22(30-24(33)18-8-7-16-5-3-4-6-17(16)13-18)26(35)31-19-9-11-28(37,12-10-19)23(31)25(34)29-20-14-21(32)38-27(20)36/h3-8,13,15,19-20,22-23,27,36-37H,9-12,14H2,1-2H3,(H,29,34)(H,30,33)/t19-,20-,22-,23+,27?,28+/m0/s1 |
InChI Key |
RTSYLXJCADNYDU-PVQOYKQRSA-N |
SMILES |
O=C([C@H]1N(C([C@H](C(C)C)NC(C2=CC=C3C=CC=CC3=C2)=O)=O)[C@@H]4CC[C@]1(O)CC4)N[C@@H](C5)C(O)OC5=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CD-10847; CD 10847; CD10847 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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